2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-2-methoxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-6-8(15)2-4-10(13)12-7-9(16)3-5-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: XCINVTGKERSUMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID40691072
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261911-42-5

Description

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% (2C4FBA) is an organic compound belonging to the class of benzoic acids, which is widely used as a reagent in research and development laboratories. 2C4FBA is a white, crystalline solid with a melting point of 112 °C and a boiling point of 240 °C. It is soluble in water, methanol, ethanol, and acetone and is insoluble in diethyl ether. 2C4FBA is a versatile compound and has been used in a variety of applications in research, including synthesis, drug discovery, and molecular recognition.

Scientific Research Applications

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, including drug discovery, synthesis, and molecular recognition. In drug discovery, 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used as a reagent for the synthesis of novel compounds with potential therapeutic applications. In synthesis, 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used as a reagent for the preparation of a variety of organic compounds. In molecular recognition, 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used as a recognition element in the design of molecular recognition systems.

Mechanism of Action

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% is an organic compound that has been used in a variety of scientific research applications. Its mechanism of action is not well understood, but it is believed to act as a reagent for the synthesis of novel compounds with potential therapeutic applications. In addition, 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used as a recognition element in the design of molecular recognition systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% are not well understood. However, it is believed that 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% may have a variety of effects on biochemical and physiological processes. In particular, it has been suggested that 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% may act as a reagent for the synthesis of novel compounds with potential therapeutic applications.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One advantage of 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% is that it is a versatile compound and can be used in a variety of applications. Another advantage is that it is relatively easy to synthesize and can be purified by recrystallization from an appropriate solvent. A limitation of 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% is that its mechanism of action is not well understood. Furthermore, 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% is not stable in aqueous solutions and must be stored in a dry and cool place.

Future Directions

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% has a number of potential future directions. One potential future direction is to explore its use as a reagent for the synthesis of novel compounds with potential therapeutic applications. Another potential future direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to explore the use of 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% as a recognition element in the design of molecular recognition systems. Finally, further research could be conducted to explore the potential advantages and limitations of 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% for laboratory experiments.

Synthesis Methods

2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% can be synthesized in a variety of ways, including a two-step process involving the reaction of 4-chloro-2-methoxybenzoic acid with 4-fluorobenzoyl chloride. In the first step, 4-chloro-2-methoxybenzoic acid is reacted with 4-fluorobenzoyl chloride in the presence of a catalytic amount of pyridine in a solvent such as dichloromethane. The reaction is heated to reflux for 1-2 hours and the resulting product is 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95%. In the second step, the 2-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95% is purified by recrystallization from an appropriate solvent.